Cas no 1806274-43-0 (3,5-Dibromo-4-(trifluoromethyl)aniline)

• Product Name: 3,5-Dibromo-4-(trifluoromethyl)aniline
• CAS No: 1806274-43-0
• MF: C₇H₄Br₂F₃N
• MW: 318.916570663452
• CID: 4707109
• Update Time: 2025-05-19

3,5-Dibromo-4-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-4-(trifluoromethyl)aniline

• Inchi： 1S/C7H4Br2F3N/c8-4-1-3(13)2-5(9)6(4)7(10,11)12/h1-2H,13H2
• InChI Key： HYPCLMCQTBKBLM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1C(F)(F)F)Br)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 173
• Topological Polar Surface Area: 26

Additional information on 3,5-Dibromo-4-(trifluoromethyl)aniline

Recent Advances in the Study of 3,5-Dibromo-4-(trifluoromethyl)aniline (CAS: 1806274-43-0) in Chemical Biology and Pharmaceutical Research

3,5-Dibromo-4-(trifluoromethyl)aniline (CAS: 1806274-43-0) is a halogenated aniline derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and bromo substituents, serves as a key intermediate in the synthesis of various bioactive molecules, including agrochemicals, pharmaceuticals, and materials science applications. Recent studies have explored its potential as a building block for novel drug candidates, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most notable advancements in the study of 3,5-Dibromo-4-(trifluoromethyl)aniline is its role in the synthesis of small-molecule inhibitors targeting protein kinases. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have utilized this compound as a scaffold to design potent and selective kinase inhibitors, leveraging its electron-withdrawing trifluoromethyl group to enhance binding affinity and metabolic stability. Recent publications highlight its incorporation into inhibitors targeting the JAK-STAT pathway, which is pivotal in immune response modulation.

In addition to its pharmaceutical applications, 3,5-Dibromo-4-(trifluoromethyl)aniline has been investigated for its utility in agrochemical research. The compound's halogenated structure makes it a promising candidate for the development of novel pesticides and herbicides. Studies have demonstrated its efficacy as a precursor in the synthesis of compounds with herbicidal activity, particularly against resistant weed species. The trifluoromethyl group is known to improve the lipophilicity and bioavailability of agrochemicals, thereby enhancing their field performance.

Recent methodological advancements have also focused on optimizing the synthesis of 3,5-Dibromo-4-(trifluoromethyl)aniline to improve yield and purity. Green chemistry approaches, such as catalytic bromination and solvent-free reactions, have been employed to reduce environmental impact while maintaining high efficiency. These innovations are critical for scaling up production to meet the growing demand for this compound in industrial and academic settings.

The safety and toxicological profile of 3,5-Dibromo-4-(trifluoromethyl)aniline have been subjects of recent investigations. While the compound exhibits low acute toxicity in preliminary studies, its potential environmental persistence and bioaccumulation warrant further evaluation. Regulatory agencies are increasingly scrutinizing halogenated compounds, and ongoing research aims to address these concerns through the development of safer derivatives and improved waste management strategies.

In conclusion, 3,5-Dibromo-4-(trifluoromethyl)aniline (CAS: 1806274-43-0) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its multifaceted applications, from drug discovery to agrochemical development, underscore its importance as a versatile intermediate. Future research is expected to further elucidate its mechanistic roles and expand its utility in emerging fields such as targeted therapy and sustainable agriculture.